Cas no 1270563-05-7 (2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol
• CAS No: 1270563-05-7
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD18660960
• CID: 5582528
• PubChem ID: 55295467
• Update Time: 2025-06-27

2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, β-amino-6-chloro-
• 2-Amino-2-(6-chloropyridin-3-yl)ethanol
• SB45572
• EN300-1964222
• AKOS006370145
• 1270563-05-7
• 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol

• MDL： MFCD18660960
• Inchi： 1S/C7H9ClN2O/c8-7-2-1-5(3-10-7)6(9)4-11/h1-3,6,11H,4,9H2
• InChI Key： ZZRYQEVGEQGEAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CO)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±37.0 °C(Predicted)
• pka: 12.08±0.10(Predicted)

Additional information on 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol

2-Amino-2-(6-Chloropyridin-3-yl)ethan-1-ol (CAS No. 1270563-05-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-2-(6-chloropyridin-3-yl)ethan-1-ol (CAS No. 1270563-05-7) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as 2-amino-1-(6-chloropyridin-3-yl)ethanol, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

The chemical structure of 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol is characterized by a central carbon atom bonded to an amino group, a hydroxyl group, and a 6-chloropyridin-3-yl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and electrostatic interactions, while the hydroxyl group can form hydrogen bonds and serve as a site for further functionalization. The 6-chloropyridin-3-yl substituent adds aromatic character and introduces a chlorine atom, which can influence the compound's lipophilicity and reactivity.

In terms of physical properties, 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol can be achieved through several routes. One common method involves the reaction of 6-chloroisonicotinaldehyde with glycine ethyl ester hydrochloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced using sodium borohydride to yield the desired product. Another approach involves the Mannich reaction between 6-chloropyridine-3-carbaldehyde, formaldehyde, and ammonia or an amine derivative. These synthetic strategies provide flexibility in terms of scale-up and functional group modification.

2-Amino-2-(6-chloropyridin-3-yl)ethan-1-ol has been extensively studied for its potential therapeutic applications. Recent research has highlighted its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits selective inhibition of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders. The ability to modulate PDE activity makes 2-amino-2-(6-chloropyridin-3-yl)ethan-1-ol a promising lead compound for drug development.

In addition to its enzymatic inhibition properties, 2-amino-2-(6-chloropyridin-3-y\-l)ethan\-1\-ol has demonstrated anti-inflammatory effects in preclinical models. Research has indicated that it can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-amino\-2\-(6\-chloro\-pyri\-din\-3\-yl\)ethan\-1\-ol has also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. However, further optimization may be necessary to improve its pharmacokinetic properties for long-term therapeutic applications.

Toxicological evaluations have indicated that 2-amino\-2\-(6\-chloro\-pyri\-din\-3\-yl\)ethan\-1\-ol is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-amino-\(6-\(chloro-pyri-din-\(3-\)-y\)l\)ethan-\(1-\)-ol (CAS No. 1270563-\(05-\)-7) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future therapeutic advancements.